Cas no 1018127-74-6 (6-chloro-2-cyclopentyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridine)

6-Chloro-2-cyclopentyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine is a heterocyclic compound featuring a pyrazolo[3,4-b]pyridine core substituted with chloro, cyclopentyl, and trifluoromethyl functional groups. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The chloro and trifluoromethyl groups enhance reactivity and metabolic stability, while the cyclopentyl moiety contributes to lipophilicity and binding affinity. Its rigid fused-ring system offers potential for selective interactions with biological targets. The compound is particularly useful in the development of kinase inhibitors and other therapeutic agents due to its modular scaffold, which allows for further derivatization to optimize pharmacological profiles.

6-chloro-2-cyclopentyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridine structure

1018127-74-6 structure

Product Name:6-chloro-2-cyclopentyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridine

CAS No:1018127-74-6

MF:C₁₂H₁₁ClF₃N₃

MW:289.68405175209

MDL:MFCD09834284

CID:3159359

PubChem ID:25248202

Update Time:2025-06-07

6-chloro-2-cyclopentyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridine Chemical and Physical Properties

Names and Identifiers

- 6-chloro-2-cyclopentyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine
- 6-chloro-2-cyclopentyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridine
- 1018127-74-6
- STK352804
- EN300-231854
- AKOS005168515
- 6-chloro-2-cyclopentyl-4-(trifluoromethyl)pyrazolo[3,4-b]pyridine
- MDL： MFCD09834284
- Inchi： 1S/C12H11ClF3N3/c13-10-5-9(12(14,15)16)8-6-19(18-11(8)17-10)7-3-1-2-4-7/h5-7H,1-4H2
- InChI Key： JGXTVERKHHQASI-UHFFFAOYSA-N
- SMILES： ClC1C=C(C(F)(F)F)C2C(N=1)=NN(C=2)C1CCCC1

Computed Properties

Exact Mass: 289.0593595Da
Monoisotopic Mass: 289.0593595Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 333
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 30.7Å²

6-chloro-2-cyclopentyl-4-(trifluoromethyl)-2H-pyrazolo3,4-bpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM272236-1g	6-Chloro-2-cyclopentyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine	1018127-74-6	97%	1g	$425	2021-08-18
Chemenu	CM272236-5g	6-Chloro-2-cyclopentyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine	1018127-74-6	97%	5g	$1071	2021-08-18
Chemenu	CM272236-10g	6-Chloro-2-cyclopentyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine	1018127-74-6	97%	10g	$1697	2021-08-18
Chemenu	CM272236-1g	6-Chloro-2-cyclopentyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine	1018127-74-6	97%	1g	$501	2023-02-19
Enamine	EN300-231854-0.05g	6-chloro-2-cyclopentyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine	1018127-74-6	95%	0.05g	$197.0	2024-06-20
Enamine	EN300-231854-0.1g	6-chloro-2-cyclopentyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine	1018127-74-6	95%	0.1g	$293.0	2024-06-20
Enamine	EN300-231854-0.25g	6-chloro-2-cyclopentyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine	1018127-74-6	95%	0.25g	$418.0	2024-06-20
Enamine	EN300-231854-0.5g	6-chloro-2-cyclopentyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine	1018127-74-6	95%	0.5g	$656.0	2024-06-20
Enamine	EN300-231854-1.0g	6-chloro-2-cyclopentyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine	1018127-74-6	95%	1.0g	$842.0	2024-06-20
Enamine	EN300-231854-2.5g	6-chloro-2-cyclopentyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridine	1018127-74-6	95%	2.5g	$1650.0	2024-06-20